Cas no 4173-74-4 (3H-Pyrazol-3-one, 4-acetyl-2,4-dihydro-5-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 4-acetyl-2,4-dihydro-5-methyl-2-phenyl-
• CAS No: 4173-74-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1512797
• PubChem ID: 459432
• Update Time: 2025-04-21

3H-Pyrazol-3-one, 4-acetyl-2,4-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-acetyl-2,4-dihydro-5-methyl-2-phenyl-
• 3-Methyl-4-acetyl-1-phenyl-1H-pyrazole-5(4H)-one
• 4-acetyl-5-methyl-2-phenyl-4H-pyrazol-3-one
• MFCD00134343
• 4173-74-4
• DTXSID90332645
• 4-Acetyl-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• AKOS022060437
• 4-Acetyl-3-methyl-1-phenyl-2-pyrazolin-5-one
• 4-Acetyl-3-methyl-1-phenyl-5-pyrazolone
• 4-acetyl-5-methyl-2-phenyl-2,4-dihydro-pyrazol-3-one
• 4-Acetyl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one #
• STK378108
• LQEMQGRMLUUWAW-UHFFFAOYSA-N
• AKOS003601715
• 2-Pyrazolin-5-one, 4-acetyl-3-methyl-1-phenyl-
• 4-Acetyl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C12H12N2O2/c1-8-11(9(2)15)12(16)14(13-8)10-6-4-3-5-7-10/h3-7,11H,1-2H3
• InChI Key： LQEMQGRMLUUWAW-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74